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Compound of Interest

Compound Name: 1,3-Diphenethylurea

Cat. No.: B181207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available physical properties of 1,3-
diphenethylurea, also known as N,N'-bis(2-phenylethyl)urea. Due to the limited availability of
experimental data in published literature, this document also furnishes comprehensive,
standard experimental protocols for the determination of its melting and boiling points.

Quantitative Data Summary

The available physicochemical data for 1,3-diphenethylurea (CAS Registry Number: 5467-84-
5) is summarized in the table below. It should be noted that while a melting point has been
reported, the boiling point is not readily available in the surveyed chemical literature.

Property Value Unit Reference
Melting Point 140-141 °C [1]

Boiling Point Not Available

Molecular Formula C17H20N20

Molecular Weight 268.35 g/mol
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Experimental Protocols

For researchers requiring the determination or verification of the physical properties of 1,3-
diphenethylurea, the following standard laboratory protocols are provided.

This protocol describes the determination of the melting point range of a solid organic
compound using a melting point apparatus or a Thiele tube. A pure substance typically melts
over a narrow range of 1-2°C.

Materials:
e 1,3-Diphenethylurea sample
o Capillary tubes (sealed at one end)
e Melting point apparatus or Thiele tube setup
e Thermometer
e Mortar and pestle
» Heating oil (e.g., mineral oil or silicone oil) if using a Thiele tube
e Bunsen burner or heating mantle
Procedure:
e Sample Preparation:
o Ensure the 1,3-diphenethylurea sample is completely dry.

o Place a small amount of the sample on a clean, dry surface. If the crystals are large,
gently crush them to a fine powder using a mortar and pestle.

o Load the capillary tube by pressing the open end into the powdered sample. A small
amount of solid should enter the tube.
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o To pack the sample at the bottom of the tube, tap the sealed end gently on a hard surface
or drop the tube through a long, narrow glass tube onto the benchtop. The packed sample
height should be approximately 2-3 mm.

e Melting Point Measurement (using a Melting Point Apparatus):
o Insert the packed capillary tube into the sample holder of the melting point apparatus.

o Set the apparatus to heat rapidly to a temperature about 15-20°C below the expected
melting point (a preliminary rapid heating can be done to find an approximate range).

o As the temperature approaches the expected melting point, reduce the heating rate to 1-
2°C per minute to ensure thermal equilibrium between the sample, heating block, and
thermometer.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire sample has completely melted into a clear
liquid (the end of the melting range).

e Melting Point Measurement (using a Thiele Tube):

o Fill the Thiele tube with an appropriate heating oil to a level just above the top of the side
arm.

o Attach the capillary tube to a thermometer using a small rubber band or a piece of tubing.
The sample in the capillary should be level with the thermometer bulb.

o Immerse the thermometer and the attached capillary tube in the oil of the Thiele tube,
ensuring the rubber band is above the oil level.

o Gently heat the side arm of the Thiele tube with a small flame from a Bunsen burner. The
design of the tube will ensure uniform heat distribution via convection currents.

o Observe the sample and the thermometer, following the same procedure for recording the
melting range as with the melting point apparatus.
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Given that the boiling point of 1,3-diphenethylurea is not reported and it may be a high-boiling
liquid or a solid at room temperature, a micro-method is suitable for its determination, requiring
only a small amount of the substance.

Materials:

1,3-Diphenethylurea sample

e Small test tube (e.g., 10 x 75 mm) or a fusion tube

o Capillary tube (sealed at one end)

e Thermometer

e Thiele tube or a beaker with high-boiling heating oll
o Apparatus for heating (Bunsen burner or hot plate)
e Clamp and stand

Procedure:

e Apparatus Setup:

o Place a small amount (0.5-1 mL) of the 1,3-diphenethylurea sample into the small test
tube. If the substance is solid at room temperature, it should be melted before proceeding.

o Place a capillary tube, with its sealed end pointing upwards, into the test tube containing
the liquid sample.

o Attach the test tube to a thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

o Suspend the entire assembly in a heating bath (Thiele tube or oil bath in a beaker) so that
the heat is transferred evenly.

¢ Boiling Point Measurement:
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o Begin to heat the bath gently. As the temperature rises, air trapped in the capillary tube will
expand and slowly bubble out from the open end.

o Continue heating until the temperature reaches the boiling point of the liquid. At this point,
the vapor pressure of the liquid will equal the atmospheric pressure, and a continuous and
rapid stream of bubbles will emerge from the capillary tube.

o Once a steady stream of bubbles is observed, remove the heat source and allow the

apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. The moment the bubbling
ceases and the liquid begins to be drawn back into the capillary tube, record the
temperature. This temperature is the boiling point of the liquid.

Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of
melting and boiling points.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Micro Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS Common Chemistry [commonchemistry.cas.org]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 1,3-Diphenethylurea). BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181207#1-3-diphenethylurea-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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